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Compound of Interest

3-chloro-N-pyridin-4-
Compound Name: _
ylpropanamide

Cat. No.: B3144400

Introduction

This technical guide aims to provide a detailed overview of the crystal structure of 3-chloro-N-
pyridin-4-ylpropanamide, a molecule of interest in medicinal chemistry and materials science.
Understanding the three-dimensional arrangement of atoms and molecules in the crystalline
state is fundamental to elucidating its physicochemical properties, guiding synthetic efforts, and
predicting its behavior in biological systems. However, a comprehensive search of publicly
available scientific literature and crystallographic databases reveals that the specific crystal
structure of 3-chloro-N-pyridin-4-ylpropanamide has not yet been determined and reported.

This document will, therefore, outline the current state of knowledge, provide information on
related compounds, and detail the necessary experimental protocols for any future
determination of its crystal structure.

Molecular Structure and Properties

While the crystal structure is not available, the molecular structure and basic properties of 3-
chloro-N-pyridin-4-ylpropanamide can be described.

Molecular Formula: CsHoCIN20

Molecular Weight: 184.63 g/mol
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IUPAC Name: 3-chloro-N-(pyridin-4-yl)propanamide

The molecule consists of a pyridine ring linked via an amide group to a 3-chloropropane tail.
The presence of the pyridine nitrogen, the amide linkage, and the alkyl chloride offers multiple
sites for hydrogen bonding and other intermolecular interactions, which would be key features

in its crystal packing.

A diagram of the logical synthesis workflow is presented below.
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Synthesis Workflow for 3-chloro-N-pyridin-4-ylpropanamide
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Experimental Workflow for Crystal Structure Determination
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 To cite this document: BenchChem. [In-depth Technical Guide: 3-chloro-N-pyridin-4-
ylpropanamide Crystal Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3144400#3-chloro-n-pyridin-4-ylpropanamide-crystal-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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